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Compound of Interest

Compound Name: Apigenin 7-O-methylglucuronide

Cat. No.: B8261623 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apigenin, a naturally occurring flavone, and its metabolites are of significant interest in

pharmaceutical research due to their potential therapeutic properties, including anti-

inflammatory and anti-cancer effects. Apigenin 7-O-methylglucuronide is a key metabolite of

apigenin. Accurate quantification of this metabolite in biological matrices is crucial for

pharmacokinetic and drug metabolism studies. Solid-phase extraction (SPE) is a widely used

technique for the sample preparation of flavonoids and their metabolites from complex

matrices, offering high recovery and sample cleanup.[1][2][3] This application note provides a

detailed protocol for the solid-phase extraction of Apigenin 7-O-methylglucuronide from

biological fluids, such as plasma, for subsequent analysis by methods like LC-MS/MS.[4]

Quantitative Data Summary
The following table summarizes the expected performance of the SPE protocol. Researchers

should perform in-house validation to determine the specific values for their application.
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Parameter Expected Value

Recovery > 85%

Precision (RSD) < 15%

Linear Range To be determined by the analytical method

Limit of Quantification (LOQ) To be determined by the analytical method

Experimental Protocol
This protocol is designed for the extraction of Apigenin 7-O-methylglucuronide from a

plasma sample.

Materials:

SPE Cartridges: Reversed-phase C18 cartridges (e.g., 100 mg, 1 mL)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (LC-MS grade)

Internal Standard (e.g., a structurally similar flavonoid glucuronide)

Plasma sample containing Apigenin 7-O-methylglucuronide

SPE manifold

Collection tubes

Centrifuge

Vortex mixer

Method:
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Sample Pre-treatment:

Thaw the plasma sample to room temperature.

To 500 µL of plasma, add 500 µL of acidified water (0.1% formic acid) and the internal

standard.

Vortex for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

Collect the supernatant for SPE.

SPE Cartridge Conditioning:

Pass 1 mL of methanol through the C18 SPE cartridge.

Pass 1 mL of water (0.1% formic acid) through the cartridge to equilibrate. Do not allow

the cartridge to dry.

Sample Loading:

Load the pre-treated supernatant onto the conditioned SPE cartridge at a slow flow rate

(approximately 1 mL/min).

Washing:

Wash the cartridge with 1 mL of water (0.1% formic acid) to remove hydrophilic impurities.

Wash the cartridge with 1 mL of 5% methanol in water to remove less retained impurities.

Elution:

Elute the Apigenin 7-O-methylglucuronide from the cartridge with 1 mL of methanol into

a clean collection tube.

Dry Down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
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Reconstitute the dried residue in 100 µL of the initial mobile phase of the analytical method

(e.g., 10% acetonitrile in water with 0.1% formic acid).

Vortex for 30 seconds.

The sample is now ready for analysis (e.g., by LC-MS/MS).

Experimental Workflow
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Caption: Solid-Phase Extraction Workflow for Apigenin 7-O-methylglucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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